Chemically treated and coated paper, as well as cellulose fibres reconstituted from wood, have been used to make a variety of low-cost, printable electronic devices such as solar cells and battery electrodes, and woody materials have been the source of porous activated carbons for devices such as electrochemical capacitors1. The performance might not always equal that of more highly engineered materials, but the cheapness, abundance and green credentials provide considerable compensation. Some of the most intriguing electronic applications take advantage of wood’s natural micro- and nanostructures — for example, exploiting the possibility of transporting ions in channel-like and three-dimensional structures to create electrochemical devices2,3.

High-quality aluminium nitride (AlN) heteroepitaxial films are obtained by the controlled discretization and coalescence of columns using nanopatterned AlN/sapphire templates with regular hexagonal holes. The density of dislocation etch pits in the AlN heteroepitaxial films is reduced to approximately 104 cm–2, approaching the value of that in AlN bulk single crystals.

Ultralow thermal conductivity and fast ionic diffusion endow superionic materials with excellent performance both as thermoelectric converters and as solid-state electrolytes. Yet the correlation and interdependence between these two features remain unclear owing to a limited understanding of their complex atomic dynamics. Here we investigate ionic diffusion and lattice dynamics in argyrodite Ag8SnSe6 using synchrotron X-ray and neutron scattering techniques along with machine-learned molecular dynamics. We identify a critical interplay of the vibrational dynamics of mobile Ag and a host framework that controls the overdamping of low-energy Ag-dominated phonons into a quasi-elastic response, enabling superionicity. Concomitantly, the persistence of long-wavelength transverse acoustic phonons across the superionic transition challenges a proposed ‘liquid-like thermal conduction’ picture. Rather, a striking thermal broadening of low-energy phonons, starting even below 50 K, reveals extreme phonon anharmonicity and weak bonding as underlying features of the potential energy surface responsible for the ultralow thermal conductivity (<0.5 W m−1 K−1) and fast diffusion. Our results provide fundamental insights into the complex atomic dynamics in superionic materials for energy conversion and storage.

A bicontinuous conducting polymer hydrogel with high electrical conductivity, stretchability and fracture toughness in physiological environments achieves high-fidelity monitoring and effective stimulation of tissues and organs.

A low-valence carbon-doped ruthenium oxide-based catalytic material achieved a catalytic trinity of superior activity, selectivity and stability during the conversion of carbon dioxide into methane at low temperatures.

Layered MXenes are normally obtained by chemically etching the A element of MAX phases (M is the early transition element, A is the main group element, and X is nitrogen or carbon) by using fluoride-containing compounds or a Lewis acidic molten salt (LAMS) for example. After removing the A element in the MAX phase, the exposed M atoms can spontaneously coordinate with anions, such as F–, O2–, OH– or Cl–, as the termination (T) species (Mn+1XnTx). In MXenes, cations, cationic surfactants and organic molecules can be intercalated into the van der Waals gaps, facilitating delamination of the layers. MAX phases, MXenes and intercalated MXenes offer interesting platforms for constructing nanomaterials with different chemical building blocks. However, the capability for such structural editing is currently limited to a few types of constituent element and terminating group.

Multiwalled WS2 and WSe2 nanotubes with predominantly a single chiral angle are produced in a chemical vapour deposition reactor using gold nanoparticles as a catalyst. This strategy paves the way for the growth of transition metal dichalcogenide nanotubes with controllable structures for further exploring their physical properties and potential applications.

Photonic bound states in the continuum (BICs) provide a standout platform for strong light-matter coupling with transition metal dichalcogenides (TMDCs) but have so far mostly been implemented as traditional all-dielectric metasurfaces with adjacent TMDC layers, incurring limitations related to strain, mode overlap and material integration. Here, we demonstrate intrinsic strong coupling in BIC-driven metasurfaces composed of nanostructured bulk tungsten disulfide (WS2) and exhibiting resonances with sharp, tailored linewidths and selective enhancement of light-matter interactions. Tuning of the BIC resonances across the exciton resonance in bulk WS2 is achieved by varying the metasurface unit cells, enabling strong coupling with an anticrossing pattern and a Rabi splitting of 116 meV. Crucially, the coupling strength itself can be controlled and is shown to be independent of material-intrinsic losses. Our self-hybridized metasurface platform can readily incorporate other TMDCs or excitonic materials to deliver fundamental insights and practical device concepts for polaritonic applications.

Organic electronics can be biocompatible and conformable, enhancing the ability to interface with tissue. However, the limitations of speed and integration have, thus far, necessitated reliance on silicon-based technologies for advanced processing, data transmission and device powering. Here we create a stand-alone, conformable, fully organic bioelectronic device capable of realizing these functions. This device, vertical internal ion-gated organic electrochemical transistor (vIGT), is based on a transistor architecture that incorporates a vertical channel and a miniaturized hydration access conduit to enable megahertz-signal-range operation within densely packed integrated arrays in the absence of crosstalk. These transistors demonstrated long-term stability in physiologic media, and were used to generate high-performance integrated circuits. We leveraged the high-speed and low-voltage operation of vertical internal ion-gated organic electrochemical transistors to develop alternating-current-powered conformable circuitry to acquire and wirelessly communicate signals. The resultant stand-alone device was implanted in freely moving rodents to acquire, process and transmit neurophysiologic brain signals. Such fully organic devices have the potential to expand the utility and accessibility of bioelectronics to a wide range of clinical and societal applications.

On the 10th anniversary of the Graphene Flagship, Nature Materials talks to Jari Kinaret, Professor of Physics at the Chalmers University of Technology and Director of the Graphene Flagship. We look back at the flagship’s challenges and achievements and discuss future graphene research and initiatives in Europe.